Cas no 1862401-01-1 (Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate)

• Product Name: Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate
• CAS No: 1862401-01-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5819301
• PubChem ID: 165474780
• Update Time: 2025-06-09

Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1862401-01-1
• EN300-1126813
• ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate
• Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate

• Inchi： 1S/C10H16O4/c1-3-14-10(12)7(2)9(11)8-4-5-13-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： XSEQXTUBEGWEJS-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C(=O)OCC)C)=O)C1

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Additional information on Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate

Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate (CAS No. 1862401-01-1): A Comprehensive Overview

Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate, identified by its CAS number 1862401-01-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a precursor in the development of novel bioactive molecules.

The molecular structure of Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate consists of a propanoate backbone modified by an oxolane ring at the third carbon position. This configuration imparts distinctive reactivity and stability, making it a valuable intermediate in various chemical transformations. The presence of both a methyl group and an ester functionality enhances its versatility, allowing for diverse synthetic pathways and functionalization strategies.

In recent years, there has been growing interest in the use of heterocyclic compounds like Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate in medicinal chemistry. The oxolane ring, in particular, has been explored for its ability to enhance the bioavailability and metabolic stability of drug candidates. Studies have demonstrated that such derivatives can serve as effective scaffolds for designing molecules with improved pharmacokinetic properties.

One of the most compelling aspects of Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate is its role in the synthesis of complex organic molecules. Researchers have leveraged its structural features to develop novel synthetic routes that are both efficient and scalable. For instance, the compound has been utilized in the preparation of more intricate heterocycles, which are known to exhibit a wide range of biological activities.

The pharmaceutical industry has shown particular interest in derivatives of Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate due to their potential therapeutic applications. Preliminary studies suggest that compounds derived from this molecule may possess properties relevant to the treatment of various diseases, including inflammatory conditions and metabolic disorders. The ability to modify the structure while retaining key pharmacophoric elements makes it an attractive candidate for further investigation.

Synthetic methodologies for preparing Ethyl 2-methyl-3-oxo-3-(oxolan-3-yl)propanoate have seen significant advancements. Modern techniques, such as transition metal-catalyzed reactions and enzymatic transformations, have enabled more precise control over the synthesis process. These improvements not only enhance yield but also minimize unwanted byproducts, making the production of high-purity material more feasible.

The use of computational chemistry has also played a crucial role in understanding the reactivity and properties of Ethyl 2-methyl-3-oxtro-octanol propanoate. Molecular modeling studies have provided insights into how different substituents influence the molecule's behavior, guiding researchers in designing more effective synthetic strategies. This interdisciplinary approach has accelerated progress in developing new derivatives with enhanced functionalities.

In conclusion, Ethyl 2-methyl-octanol propanoate CAS No 1862401 oxtro-octanol propanoate represents a promising compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts.